Cas no 1416438-75-9 (N1-(4-Methoxybenzyl)-N1-methylbut-2-yne-1,4-diamine dihydrochloride)

• Product Name: N1-(4-Methoxybenzyl)-N1-methylbut-2-yne-1,4-diamine dihydrochloride
• CAS No: 1416438-75-9
• MF: C₁₃H₂₀Cl₂N₂O
• MW: 291.216701507568
• CID: 5700553
• PubChem ID: 71742552
• Update Time: 2025-10-30

N1-(4-Methoxybenzyl)-N1-methylbut-2-yne-1,4-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N1-(4-Methoxybenzyl)-N1-methylbut-2-yne-1,4-diaminedihydrochloride
• 1416438-75-9
• N1-(4-Methoxybenzyl)-N1-methylbut-2-yne-1,4-diamine dihydrochloride
• N1-(4-METHOXYBENZYL)-N1-METHYLBUT-2-YNE-1,4-DIAMINE 2HCL

• Inchi： 1S/C13H18N2O.2ClH/c1-15(10-4-3-9-14)11-12-5-7-13(16-2)8-6-12;;/h5-8H,9-11,14H2,1-2H3;2*1H
• InChI Key： LAYORJAOMPVBSP-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1C=CC(=CC=1)CN(C)CC#CCN

Computed Properties

• Exact Mass: 290.0952687g/mol
• Monoisotopic Mass: 290.0952687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5Ų

Additional information on N1-(4-Methoxybenzyl)-N1-methylbut-2-yne-1,4-diamine dihydrochloride

N1-(4-Methoxybenzyl)-N1-methylbut-2-yne-1,4-diamine Dihydrochloride: A Comprehensive Overview

The compound N1-(4-Methoxybenzyl)-N1-methylbut-2-yne-1,4-diamine dihydrochloride (CAS No. 1416438-75-9) is a versatile chemical entity with significant potential in various fields of research and application. This compound, characterized by its unique structure, has garnered attention due to its role in drug discovery, materials science, and advanced chemical synthesis. The dihydrochloride salt form of this compound is particularly notable for its stability and solubility properties, making it a valuable tool in modern chemistry.

Recent studies have highlighted the importance of but-2-yne derivatives in medicinal chemistry. The presence of the but-2-yne moiety in this compound contributes to its reactivity and selectivity in various reactions. Researchers have demonstrated that such compounds can serve as intermediates in the synthesis of complex molecules, including those with potential pharmacological activity. For instance, the N1-(4-Methoxybenzyl) group has been shown to enhance bioavailability and reduce toxicity in certain drug candidates, making this compound a promising lead for further exploration.

The diamine functionality of this compound is another key feature that has drawn scientific interest. Diamines are widely used in the synthesis of polyamides, polyurethanes, and other polymers. The ability to control the stereochemistry and reactivity of diamines through precise chemical modifications has opened new avenues for material design. In particular, the combination of a methyl group and a methoxybenzyl substituent in this compound provides a unique balance of electronic and steric effects, which can be exploited in the development of advanced materials.

From an analytical standpoint, the characterization of CAS No. 1416438-75-9 has been enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These advancements have not only improved the accuracy of chemical analysis but also facilitated the large-scale production of this compound for industrial applications.

In terms of applications, N1-(4-Methoxybenzyl)-N1-methylbut-2-yne-1,4-diamine dihydrochloride has shown promise in the field of catalysis. Its ability to act as a ligand in transition metal complexes has been leveraged to develop highly efficient catalysts for organic transformations. For example, recent research has demonstrated its utility in asymmetric hydrogenation reactions, which are critical for the synthesis of chiral pharmaceuticals.

Moreover, the methoxybenzyl group present in this compound plays a crucial role in modulating its reactivity towards various nucleophiles and electrophiles. This makes it an ideal candidate for use in click chemistry reactions, which are increasingly being employed in drug discovery and materials science. The combination of these functional groups enables this compound to participate in multiple reaction pathways, thereby expanding its versatility.

Another area where this compound has made significant contributions is in the study of supramolecular chemistry. Its ability to form stable complexes with other molecules through non-covalent interactions has been explored for applications ranging from sensor development to drug delivery systems. The dihydrochloride salt form further enhances its solubility properties, making it suitable for use in aqueous environments.

Looking ahead, the continued exploration of CAS No. 1416438-75-9 is expected to yield further insights into its potential applications. Collaborative efforts between chemists, biologists, and engineers are likely to unlock new opportunities for this compound in fields such as nanotechnology and green chemistry. As research progresses, it is anticipated that this compound will play an increasingly important role in advancing both academic and industrial objectives.